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Compound of Interest

Compound Name: 2-Acetyl-3-fluoropyridine

Cat. No.: B1282275 Get Quote

Technical Overview of 2-Acetyl-3-fluoropyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 2-
Acetyl-3-fluoropyridine, a heterocyclic compound of interest in synthetic and medicinal

chemistry.

Core Molecular Data
The fundamental molecular characteristics of 2-Acetyl-3-fluoropyridine are summarized

below. These values are essential for stoichiometric calculations, analytical characterization,

and computational modeling.

Property Value Source

Molecular Formula C₇H₆FNO [1]

Molecular Weight 139.13 g/mol [1]

Structural and Chemical Context
2-Acetyl-3-fluoropyridine is a substituted pyridine derivative. The presence of both an acetyl

group and a fluorine atom on the pyridine ring imparts unique reactivity and makes it a valuable

intermediate in the synthesis of more complex molecules, including potential pharmaceutical
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agents. The acetyl group provides a reactive site for various chemical transformations, while

the fluorine atom influences the electronic properties of the pyridine ring.[1]

Disclaimer: This document is intended for informational purposes for a technical audience. The

information provided is based on publicly available data and does not constitute a

comprehensive safety or handling guide. Appropriate laboratory safety precautions should be

taken when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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